Cas no 2034226-66-7 (N-[4-(benzyloxy)phenyl]-6-hydroxypyrimidine-4-carboxamide)

• Product Name: N-[4-(benzyloxy)phenyl]-6-hydroxypyrimidine-4-carboxamide
• CAS No: 2034226-66-7
• MF: C₁₈H₁₅N₃O₃
• MW: 321.3300
• CID: 5346924
• Update Time: 2025-06-11

N-[4-(benzyloxy)phenyl]-6-hydroxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-(4-phenylmethoxyphenyl)-1H-pyrimidine-6-carboxamide
• N-(4-(benzyloxy)phenyl)-6-hydroxypyrimidine-4-carboxamide
• N-[4-(benzyloxy)phenyl]-6-hydroxypyrimidine-4-carboxamide
• 6-oxo-N-(4-phenylmethoxyphenyl)-1H-pyrimidine-4-carboxamide

• Inchi： 1S/C18H15N3O3/c22-17-10-16(19-12-20-17)18(23)21-14-6-8-15(9-7-14)24-11-13-4-2-1-3-5-13/h1-10,12H,11H2,(H,21,23)(H,19,20,22)
• InChI Key： ALGWWTBTRUHRNU-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C1=C([H])C(N([H])C([H])=N1)=O)=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 516
• XLogP3: 1.8
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(benzyloxy)phenyl]-6-hydroxypyrimidine-4-carboxamide

Research Briefing on N-[4-(benzyloxy)phenyl]-6-hydroxypyrimidine-4-carboxamide (CAS: 2034226-66-7)

N-[4-(benzyloxy)phenyl]-6-hydroxypyrimidine-4-carboxamide (CAS: 2034226-66-7) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key scaffold for the development of targeted therapies, particularly in oncology and inflammatory diseases. This research briefing aims to synthesize the latest findings on this compound, focusing on its mechanism of action, pharmacological properties, and therapeutic applications.

Recent investigations into the compound's mechanism of action reveal that it functions as a potent inhibitor of specific kinase pathways, including those implicated in tumor proliferation and immune response modulation. Structural analysis indicates that the benzyloxy and hydroxypyrimidine moieties are critical for its binding affinity and selectivity. Preliminary in vitro studies have demonstrated promising activity against a range of cancer cell lines, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization.

In addition to its anticancer properties, N-[4-(benzyloxy)phenyl]-6-hydroxypyrimidine-4-carboxamide has shown efficacy in preclinical models of inflammatory diseases. Studies have reported its ability to suppress pro-inflammatory cytokine production and inhibit key signaling pathways such as NF-κB and JAK-STAT. These findings position the compound as a versatile candidate for dual-targeting strategies in complex diseases where inflammation and malignancy coexist.

Pharmacokinetic studies of the compound have also been conducted, revealing favorable absorption and distribution profiles in rodent models. However, challenges remain in optimizing its metabolic stability and bioavailability for clinical translation. Recent efforts have focused on structural modifications to enhance its drug-like properties while retaining its biological activity. These modifications include the introduction of solubilizing groups and the exploration of prodrug strategies to improve oral bioavailability.

The synthesis and scale-up of N-[4-(benzyloxy)phenyl]-6-hydroxypyrimidine-4-carboxamide have been detailed in recent patents, highlighting innovative routes that improve yield and purity. These advancements are critical for ensuring a reliable supply of the compound for further preclinical and clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into potential therapeutics.

In conclusion, N-[4-(benzyloxy)phenyl]-6-hydroxypyrimidine-4-carboxamide represents a promising candidate in the pipeline of targeted therapies. Its dual activity in oncology and inflammation, coupled with ongoing optimization efforts, underscores its potential to address unmet medical needs. Future research should focus on advancing the compound through rigorous preclinical testing and early-phase clinical trials to validate its therapeutic efficacy and safety in humans.